Ethyl trans-4-oxo-2-butenoate
Overview
Description
Ethyl trans-4-oxo-2-butenoate is an intermediate used to synthesize pharmaceutically active molecules . It is also used in the asymmetric catalytic alkynylation of acetaldehyde, producing attractive synthons with broad applications, such as (+)-Tetrahydropyrenophorol .
Synthesis Analysis
Ethyl trans-4-oxo-2-butenoate is synthesized from ethyl sorbate . It is used as an intermediate in the synthesis of pharmaceutically active molecules .Molecular Structure Analysis
The molecular formula of Ethyl trans-4-oxo-2-butenoate is C6H8O3 . The InChI Key is SDGAEBKMHIPSAC-UHFFFAOYSA-N . It contains total 16 bond(s); 8 non-H bond(s), 3 multiple bond(s), 4 rotatable bond(s), 3 double bond(s), 1 ester(s) (aliphatic), and 1 aldehyde(s) (aliphatic) .Chemical Reactions Analysis
Ethyl trans-4-oxo-2-butenoate is used in the asymmetric catalytic alkynylation of acetaldehyde . This reaction produces attractive synthons with broad applications .Physical And Chemical Properties Analysis
Ethyl trans-4-oxo-2-butenoate is a clear pale yellow to yellow liquid . It has a refractive index of 1.4510-1.4570 at 20°C . It is slightly soluble in water (2.6 g/L at 25°C) .Scientific Research Applications
Intermediate in Pharmaceutical Synthesis
“Ethyl trans-4-oxo-2-butenoate” is used as an intermediate in the synthesis of pharmaceutically active molecules . It plays a crucial role in the production of various drugs, contributing to the structural complexity of the final product.
Asymmetric Catalytic Alkynylation of Acetaldehyde
This compound is also used in the asymmetric catalytic alkynylation of acetaldehyde . This process produces attractive synthons, which are valuable building blocks in organic synthesis, with broad applications.
Synthesis of (+)-Tetrahydropyrenophorol
One specific application of “Ethyl trans-4-oxo-2-butenoate” is in the synthesis of (+)-Tetrahydropyrenophorol . This compound has potential applications in medicinal chemistry due to its bioactive properties.
Safety and Hazards
Ethyl trans-4-oxo-2-butenoate is classified as a dangerous good for transport and may be subject to additional shipping charges . It is combustible, toxic if swallowed, and may cause an allergic skin reaction, severe skin burns, eye damage, and respiratory irritation . Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, wearing protective equipment, and ensuring adequate ventilation .
Future Directions
Ethyl trans-4-oxo-2-butenoate is an intermediate used to synthesize pharmaceutically active molecules . It is also used in the asymmetric catalytic alkynylation of acetaldehyde, producing attractive synthons with broad applications . These applications suggest potential future directions in pharmaceutical synthesis.
Mechanism of Action
Target of Action
Ethyl trans-4-oxo-2-butenoate is an organic compound . It is primarily used as an intermediate in the synthesis of pharmaceutically active molecules . .
Mode of Action
The mode of action of Ethyl trans-4-oxo-2-butenoate is related to its role as an intermediate in the synthesis of other compounds. It is used in the asymmetric catalytic alkynylation of acetaldehyde . This process produces attractive synthons with broad applications, such as (+)-Tetrahydropyrenophorol .
Biochemical Pathways
It is known that the compound plays a role in the asymmetric catalytic alkynylation of acetaldehyde , which is a key step in various biochemical pathways.
Result of Action
As an intermediate in chemical synthesis, Ethyl trans-4-oxo-2-butenoate contributes to the formation of other compounds with pharmaceutical activity . The specific molecular and cellular effects would depend on the final compounds that are synthesized using Ethyl trans-4-oxo-2-butenoate.
Action Environment
The action of Ethyl trans-4-oxo-2-butenoate can be influenced by various environmental factors. For instance, it is slightly soluble in water (2.6 g/L at 25°C) . Therefore, its solubility could affect its availability and efficacy in different environments. Additionally, it should be stored in a cool place, in a tightly closed container, in a dry and well-ventilated place, and away from oxidizing agents for stability .
properties
IUPAC Name |
ethyl (E)-4-oxobut-2-enoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8O3/c1-2-9-6(8)4-3-5-7/h3-5H,2H2,1H3/b4-3+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SDGAEBKMHIPSAC-ONEGZZNKSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C=CC=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C=C/C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501309387 |
Source
|
| Record name | Ethyl (2E)-4-oxo-2-butenoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501309387 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl trans-4-oxo-2-butenoate | |
CAS RN |
2960-66-9 |
Source
|
| Record name | Ethyl (2E)-4-oxo-2-butenoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2960-66-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl (2E)-4-oxo-2-butenoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501309387 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Oxobutenoic acid, ethyl ester | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How is Ethyl trans-4-oxo-2-butenoate utilized in the synthesis of polyhydroxylated indolizidines?
A1: Ethyl trans-4-oxo-2-butenoate acts as a crucial building block in the formation of the indolizidine core structure. It participates in an intramolecular Mannich-type reaction with specific β-amino ketones, namely (–)-1-(2-methyl-1,3-dioxan-2-yl)propan-2-amine and (+)-1-(benzyloxymethyl)-2-(2-methyl-1,3-dioxan-2-yl)ethylamine []. This reaction leads to the formation of the piperidine ring, a key component of the indolizidine framework.
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